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Compound of Interest

Compound Name:
5-((4-Chlorophenyl)methyl)-2-

oxazolidinone

CAS No.: 62825-89-2

Cat. No.: B14522684

Get Quote

Technical Profile: 5-((4-Chlorophenyl)methyl)-2-
oxazolidinone
Executive Summary
5-((4-Chlorophenyl)methyl)-2-oxazolidinone is a heterocyclic organic compound featuring a

2-oxazolidinone core substituted at the 5-position with a 4-chlorobenzyl group. Unlike its 4-

substituted counterparts, which are widely used as chiral auxiliaries in asymmetric synthesis, 5-

substituted oxazolidinones are primarily investigated as pharmacophores in medicinal

chemistry, particularly for their muscle relaxant (mephenoxalone analogs) and antibacterial

properties.
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Property Value

IUPAC Name 5-[(4-chlorophenyl)methyl]-1,3-oxazolidin-2-one

Common Name 5-(4-chlorobenzyl)-2-oxazolidinone

Molecular Formula C₁₀H₁₀ClNO₂

Molecular Weight 211.65 g/mol

CAS Registry Number
Not widely listed; Analogous to 5-benzyl-2-

oxazolidinone (CAS 10374-51-3)

Physical State White to off-white crystalline solid (Predicted)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Physicochemical Characterization
Molecular Formula & Weight Calculation
The molecular formula C₁₀H₁₀ClNO₂ is derived from the structural components:

Oxazolidin-2-one Core: C₃H₅NO₂ (Base)

C₃H₄NO₂ (Substituted)

Substituent: (4-Chlorophenyl)methyl group (C₇H₆Cl)

Precise Mass Calculation:

Carbon (10):

Hydrogen (10):

Chlorine (1):

Nitrogen (1):

Oxygen (2):
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Total MW:211.65 g/mol

Structural Analysis
The molecule consists of a 5-membered heterocyclic ring containing nitrogen and oxygen.[1][2]

The 4-chlorobenzyl group is attached to the carbon at position 5 (adjacent to the oxygen atom).

Chirality: The C5 carbon is a stereocenter. The compound can exist as (5R)- or (5S)-

enantiomers, or as a racemate.

Electronic Properties: The 4-chloro substituent exerts an electron-withdrawing inductive

effect on the phenyl ring, potentially influencing the lipophilicity (LogP ~2.2) and metabolic

stability of the benzyl moiety.

Synthesis & Manufacturing Protocols
The synthesis of 5-substituted oxazolidinones requires specific regiochemical control to ensure

the substituent is placed at C5 rather than C4. Two primary routes are established: the Epoxide

Opening Route and the Amino Alcohol Cyclization Route.

Route A: Epoxide Opening (Regioselective)
This method utilizes 2-(4-chlorobenzyl)oxirane, often derived from the epoxidation of 4-

chloroallylbenzene.

Epoxidation: 4-Chloroallylbenzene is reacted with m-CPBA to yield 2-(4-

chlorobenzyl)oxirane.

Carbamate Formation: The epoxide is opened with a carbamate source (e.g., ethyl

carbamate) or isocyanate under basic conditions (NaH or Lewis acid catalysis).

Cyclization: Intramolecular attack of the nitrogen anion on the epoxide carbon (or activated

intermediate) closes the ring.

Route B: Amino Alcohol Cyclization (Traditional)
This route constructs the ring from a linear precursor, 1-amino-3-(4-chlorophenyl)propan-2-ol.
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Precursor Synthesis: Reaction of 4-chlorobenzyl chloride with nitromethane followed by

reduction, or opening of epichlorohydrin with 4-chlorophenylmagnesium bromide followed by

amination.

Cyclization: The amino alcohol is treated with a phosgene equivalent (CDI, Diethyl

carbonate, or Triphosgene) to form the cyclic carbamate.

Experimental Workflow Visualization

Route A: Epoxide Strategy

Route B: Amino Alcohol Strategy

4-Chloroallylbenzene Epoxidation
(m-CPBA) 2-(4-Chlorobenzyl)oxirane Ring Opening

(Urea/Carbamate)

5-((4-Chlorophenyl)methyl)
-2-oxazolidinone

Regioselective
Control

1-Amino-3-(4-chlorophenyl)
propan-2-ol

Cyclization
(CDI / Phosgene)

High Yield

Click to download full resolution via product page

Caption: Synthesis of 5-((4-Chlorophenyl)methyl)-2-oxazolidinone via Epoxide and Amino

Alcohol routes.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures are

diagnostic:

Proton NMR ( H-NMR, 400 MHz, CDCl )
Aromatic Protons: Two doublets (AA'BB' system) around

7.30 ppm (2H) and 7.15 ppm (2H), characteristic of the para-substituted chlorophenyl group.

C5-H (Methine): A multiplet around
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4.7–4.9 ppm. This proton is deshielded by the adjacent oxygen and is the key marker for the
5-substituted isomer (distinct from C4-H in Evans auxiliaries).

C4-H

(Methylene): Two multiplets or doublets of doublets around

3.2–3.6 ppm (ring CH

).

Benzylic CH

: A doublet or multiplet around

2.8–3.0 ppm.

NH: A broad singlet around

5.5–6.5 ppm (exchangeable with D

O).

Carbon NMR ( C-NMR, 100 MHz, CDCl )
Carbonyl (C=O): Signal at

159 ppm.[3]

C5 (Methine): Signal at

75–78 ppm (shifted downfield due to Oxygen).

C4 (Methylene): Signal at

45–48 ppm.

Aromatic Carbons: Four signals in the 128–135 ppm range (C-Cl, C-alkyl, and two CH

signals).

Mass Spectrometry (ESI-MS)
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Molecular Ion:

(for

Cl) and

(for

Cl).

Isotope Pattern: A distinct 3:1 ratio for the M and M+2 peaks, confirming the presence of a

single chlorine atom.

Applications & Significance
Pharmaceutical Intermediates
This molecule serves as a structural analog to Mephenoxalone (a muscle relaxant), where the

phenoxymethyl group is replaced by a chlorobenzyl group. Research indicates that 5-benzyl-2-

oxazolidinones possess:

Skeletal Muscle Relaxant Activity: Modulating central nervous system pathways.

Antibacterial Potential: While distinct from Linezolid (which is an N-aryl oxazolidinone), 5-

substituted derivatives are explored as novel pharmacophores to overcome resistance.

Chiral Building Blocks
In its enantiopure form, 5-((4-Chlorophenyl)methyl)-2-oxazolidinone can function as a chiral

auxiliary or a precursor for complex alkaloid synthesis. The C5-stereocenter allows for

diastereoselective transformations on the attached nitrogen or during ring-opening reactions.
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PubChem Compound Summary: "5-Chloromethyloxazolidin-2-one (Analogous Structure)."

PubChem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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